Cas no 2229567-12-6 (4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-ol)

• Product Name: 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-ol
• CAS No: 2229567-12-6
• MF: C₁₁H₁₂F₄O
• MW: 236.205997467041
• CID: 5778287
• PubChem ID: 165696747
• Update Time: 2025-06-08

4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1948965
• 2229567-12-6
• 4-[5-fluoro-2-(trifluoromethyl)phenyl]butan-2-ol
• 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-ol

• Inchi： 1S/C11H12F4O/c1-7(16)2-3-8-6-9(12)4-5-10(8)11(13,14)15/h4-7,16H,2-3H2,1H3
• InChI Key： XQYMIVZFRZDAGJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1CCC(C)O)F)(F)F

Computed Properties

• Exact Mass: 236.08242765g/mol
• Monoisotopic Mass: 236.08242765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-ol

Chemical Profile of 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-ol (CAS No. 2229567-12-6)

4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-ol, identified by the CAS number 2229567-12-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of aromatic alcohols, characterized by a phenyl ring substituted with fluorine and trifluoromethyl groups, coupled with a butan-2-ol side chain. The presence of fluorine atoms and the trifluoromethyl group significantly influences its electronic distribution, lipophilicity, and metabolic stability, making it a promising candidate for further exploration in drug design and development.

The molecular structure of 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-ol consists of a benzene ring substituted at the 4th and 5th positions with fluorine atoms, and at the 2nd position with a trifluoromethyl group. This substitution pattern enhances the compound's interaction with biological targets by improving its binding affinity and reducing susceptibility to metabolic degradation. The butan-2-ol moiety at the terminal position introduces a hydroxyl group, which can participate in hydrogen bonding interactions, further modulating its pharmacological activity.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutics. The introduction of fluorine atoms into aromatic rings can alter electronic properties, leading to increased metabolic stability and improved pharmacokinetic profiles. Specifically, the trifluoromethyl group is known to enhance binding affinity by increasing lipophilicity and reducing polarizability, while the fluoro substituents can influence conformational flexibility and electronic distribution. These features make 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-ol an attractive scaffold for designing molecules with enhanced biological activity.

In vitro studies have demonstrated that compounds containing fluorine and trifluoromethyl groups exhibit promising activities in various therapeutic areas, including oncology, immunology, and anti-inflammatory diseases. The structural features of 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-ol suggest potential applications in targeting enzymes involved in cancer cell proliferation and survival. For instance, modifications at the phenyl ring can fine-tune interactions with protein kinases or other enzymes relevant to tumor growth. Additionally, the hydroxyl group provides a site for further functionalization, allowing chemists to explore derivatization strategies that enhance drug-like properties.

The synthesis of 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include palladium-catalyzed cross-coupling reactions for introducing fluorine atoms onto the aromatic ring, followed by electrophilic substitution or nucleophilic addition to install the butan-2-ol side chain. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability. The use of spectroscopic methods (e.g., NMR, IR, mass spectrometry) ensures structural confirmation at each synthetic step.

Pharmacokinetic studies are crucial for evaluating the potential of 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-ol as a lead compound. Fluorinated compounds often exhibit favorable pharmacokinetic profiles due to their enhanced lipophilicity and resistance to metabolic degradation. Preclinical studies have shown that similar structures can achieve prolonged circulation times and improved bioavailability upon oral administration. These attributes are particularly valuable in drug development, where maximizing therapeutic efficacy while minimizing side effects is paramount.

Emerging research also explores the role of fluorinated compounds in modulating immune responses. The unique electronic properties of fluorine-substituted aromatic rings can influence interactions with immune receptors or signaling pathways. For example, 4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-ol may be investigated for its potential as an immunomodulatory agent in autoimmune diseases or cancer immunotherapy. By fine-tuning its structure through computational modeling and experimental validation, researchers aim to identify derivatives with optimized activity against specific biological targets.

The growing interest in fluorinated pharmaceuticals has spurred innovation in synthetic methodologies tailored for these complex molecules. Advances in catalytic systems have enabled more efficient introduction of fluorine atoms without compromising yield or selectivity. Additionally, green chemistry principles are being applied to develop sustainable synthetic routes that minimize waste generation and hazardous reagent usage. These efforts align with global trends toward environmentally responsible drug development.

In conclusion,4-5-fluoro-2-(trifluoromethyl)phenylbutan-2-oledue to its unique structural features holds significant promise as a pharmacological scaffold for developing novel therapeutics across multiple disease areas, particularly cancer and immunology. Its combination of fluorine substituents enhances binding affinity while providing metabolic stability, while the hydroxyl group offers opportunities for further derivatization, making it a versatile starting point for medicinal chemistry investigations, ultimately contributing to advancements in human health through innovative drug design strategies.